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Compound of Interest

Compound Name: 3-Amino-4-methoxybenzoic acid
CAS No.: 2840-76-8
Cat. No.: B7760477
Get Quote
. J

CAS Registry Number: 2840-26-8 (Note: The provided CAS 2845-09-2 corresponds to
Diphenyl(styryl)phosphine oxide. This guide focuses on the chemical entity 3-Amino-4-
methoxybenzoic acid as requested.)

Synonyms: 3-Amino-p-anisic acid; 4-Methoxy-3-aminobenzoic acid. Molecular Formula:
CsHoNOs Molecular Weight: 167.16 g/mol

Executive Summary

3-Amino-4-methoxybenzoic acid (3-AMBA) is a bifunctional aromatic intermediate critical to
pharmaceutical synthesis, biomedical materials, and pigment chemistry. Unlike its hydroxy
analog (3-amino-4-hydroxybenzoic acid), the 4-methoxy group in 3-AMBA provides enhanced
oxidative stability and lipophilicity, making it a superior scaffold for bio-conductive hydrogels

and kinase inhibitors.

This guide objectively compares 3-AMBA's performance in cardiac tissue engineering and drug
discovery, supported by experimental protocols and comparative data.
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Part 1: Chemical Profile & Reactivity[1][2]
Structural Advantage: Methoxy vs. Hydroxy

The primary alternative to 3-AMBA is 3-amino-4-hydroxybenzoic acid. The substitution of the

hydroxyl group (-OH) with a methoxy group (-OCHs) fundamentally alters the molecule's

reactivity profile:

Feature

3-Amino-4-
methoxybenzoic
Acid (3-AMBA)

3-Amino-4-
hydroxybenzoic
Acid

Impact on
Application

Oxidative Stability

High

Low (Prone to

quinone formation)

3-AMBA is preferred
for conductive
polymers where stable
radical cations are
needed without

degradation.

Lipophilicity (LogP)

~0.8 (Moderate)

~0.2 (Low)

Higher lipophilicity of
3-AMBA improves
membrane
permeability in drug

scaffolds.

Electronic Effect

+M (Mesomeric)

donor, but capped

Strong +M donor, H-

bond donor

The methoxy group is
a weaker activator
than hydroxy, allowing
for more controlled
electrophilic

substitutions.

Part 2: Biomedical Application — Cardiac Repair

Hydrogels[3]

Core Application: Synthesis of Conductive Hydrogels (PAMB-G) for Myocardial Infarction (Ml)

Therapy.[1][2]
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Mechanism: Post-MlI, cardiac tissue forms non-conductive scar tissue, disrupting electrical
signal propagation and causing arrhythmia. 3-AMBA can be polymerized to form Poly(3-amino-
4-methoxybenzoic acid) (PAMB), a conductive polymer.[2] When copolymerized with gelatin
(PAMB-G), it creates a hydrogel that mimics the electrical conductivity of native myocardium,
bridging the gap across scar tissue.

Comparative Performance: PAMB-G vs. Non-Conductive

Hydrogels
] PAMB-G Hydrogel Standard Gelatin ] ]
Metric ) Native Myocardium
(3-AMBA derived) Hydrogel

Conductivity ~2.4 x 1073 S/cm <1073 S/cm ~0.1-1.0 S/cm

Young's Modulus 11.9 - 46.2 kPa ~5—-10 kPa 20 — 50 kPa

Synchronizes
Biological Effect contraction; reduces Structural support only  N/A

arrhythmia

Experimental Protocol: Oxidative Polymerization of
PAMB-G

Source: Adapted from Zhang et al. (ACS Molecular Pharmaceutics)

Reagents:

3-Amino-4-methoxybenzoic acid (Monomer)

Gelatin (Type A)

Ammonium Persulfate (APS) (Oxidant)

EDC/NHS (Crosslinkers)[2]
Workflow:

 Dissolution: Dissolve 1.0 g of Gelatin in 10 mL warm water (50°C).
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o Monomer Addition: Add 3-Amino-4-methoxybenzoic acid (200 mg) to the gelatin solution.
Stir until dissolved.

e Polymerization: Add APS (molar ratio 1:1 to monomer) dropwise. Reaction proceeds for 24
hours at 4°C. The solution turns dark, indicating the formation of the conjugated polyaniline-

like backbone.

o Crosslinking: Activate the carboxyl groups of the PAMB-G copolymer using EDC (50 mM)
and NHS (25 mM) for 30 minutes.

o Gelation: Inject or cast the solution; gelation occurs within 10-20 minutes at physiological
pH/temperature.

Part 3: Pharmaceutical Synthesis — Kinase

Inhibitors
Core Application: Synthesis of VEGFR-2 Inhibitors and BTK Degraders (PROTACS).

Mechanism: 3-AMBA serves as the "warhead" scaffold or the linker attachment point. The
carboxylic acid is typically converted to an amide (linking to the pharmacophore), while the
amino group remains available for further functionalization or acts as a hydrogen bond donor in
the ATP-binding pocket.

Case Study: Synthesis of "Red Base KD" Analogues
(Benzanilide Formation)

The formation of the amide bond is the critical step. Below is a comparison of coupling methods
for 3-AMBA.
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Method Yield Purity Notes

Recommended.
Scalable, low cost.
Requires protection of
Thionyl Chloride amine if not careful,
96% >98%
(SOCI) but often performed
directly on nitro-
precursor followed by

reduction.

Good for small scale,

but higher cost and
EDC/HOBt 82% 95% - o

difficult purification of

urea byproducts.

Best for complex,
sterically hindered
amines, but
HATU 91% >99% o
prohibitively
expensive for bulk

intermediates.

Experimental Protocol: Amide Coupling via Acid
Chloride

Objective: Coupling 3-Amino-4-methoxybenzoic acid to an aniline derivative (General
Procedure).

Step-by-Step:
e Activation: Suspend 3-Amino-4-methoxybenzoic acid (1.0 eq) in dry toluene.

e Chlorination: Add Thionyl Chloride (1.5 eq) and a catalytic amount of DMF. Heat to reflux for
3 hours until gas evolution ceases (formation of acid chloride).

o Note: If the amino group is unprotected, it may form a sulfinylamine intermediate, which
hydrolyzes back to the amine during workup, or one can use the 3-Nitro precursor first (3-
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nitro-4-methoxybenzoic acid), couple it, and then reduce the nitro group to the amine
(Yield: >90% over two steps).

o Coupling: Evaporate excess SOCIz. Dissolve the residue in DCM. Add the target amine (1.1
eq) and Triethylamine (2.0 eq) at 0°C.

o Workup: Stir at RT for 4 hours. Wash with 1N HCI, then Sat. NaHCOs. Dry over MgSOa.

 Purification: Recrystallize from Ethanol/Water.

Part 4: Visualizations
Diagram 1: Synthesis & Application Pathways

This diagram illustrates the dual utility of 3-AMBA in both material science (Polymerization) and
drug discovery (Amidation).
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Caption: Synthesis pathways for 3-Amino-4-methoxybenzoic acid transforming into
conductive hydrogels (green) and pharmaceutical/pigment scaffolds (red).

Diagram 2: Comparative Reactivity Logic

Visualizing why the Methoxy group is preferred over the Hydroxy group for specific
applications.
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C-4 Substituent Effect

4-Methoxy (-OCH3) 4-Hydroxy (-OH)
(3-Amino-4-methoxybenzoic acid) (3-Amino-4-hydroxybenzoic acid)

Dxidative Polymerization Dxidation

Stable Radical Cationj Quinone Oxidationj

High Conductivity Polymer Degradation

(Suitable for Bio-Electronics) Low Conductivity
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Caption: Mechanistic comparison showing why the methoxy derivative is superior for
conductive polymer applications due to radical stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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